Isoxazolo[5,4-d]pyrimidin-3-amine

• IUPAC Name: [1,2]oxazolo[5,4-d]pyrimidin-3-amine
• InChI: InChI=1S/C5H4N4O/c6-4-3-1-7-2-8-5(3)10-9-4/h1-2H,(H2,6,9)
• InChI Key: REINGZOTPYBONL-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NOC2=NC=N1)N
• Molecular Formula: C5H4N4O
• Molecular Weight: 136.11 g/mol
• CAS RN: 1314966-39-6

Description

Isoxazolo[5,4-d]pyrimidin-3-amine is a compound that has been studied for its potential in various biological applications. It has been used as a scaffold in the development of Toll-Like Receptor 7 (TLR7) agonists. TLR7 plays a crucial role in several diseases, including chronic inflammatory and infectious diseases, autoimmune diseases, and cancer.

Synthesis Analysis

The synthesis of Isoxazolo[5,4-d]pyrimidin-3-amine involves a series of steps that lead to the creation of a novel class of TLR7 agonists. The process involves replacing the quinazoline ring with a new heterocycle isoxazolo[5,4-d]pyrimidine.

Molecular Structure Analysis

The molecular structure of Isoxazolo[5,4-d]pyrimidin-3-amine is based on the 6-(trifluoromethyl)isoxazolo[5,4-d]pyrimidine-4-amine scaffold. This structure demonstrates high selectivity and low micromolar potencies.

Chemical Reactions Analysis

The chemical reactions involving Isoxazolo[5,4-d]pyrimidin-3-amine are primarily related to its role as a TLR7 agonist. The compound demonstrates high selectivity and low micromolar potencies.

Scientific Research Applications

Synthesis and Chemical Properties

Isoxazolo[5,4-d]pyrimidin-3-amine and its derivatives have been a focal point in the field of organic chemistry, particularly in synthesis processes. For instance, a rapid and efficient method for synthesizing isoxazolo[5,4-d]pyrimidin-4(5H)-ones was developed, highlighting the effectiveness of microwave irradiation with solid acid catalysis in solvent-free conditions, which resulted in faster reactions and higher yields compared to conventional methods (Davoodnia et al., 2008). Additionally, the synthesis of isoxazolopyrimidines at room temperature using Keggin heteropolyacid as a catalyst demonstrates an environmentally friendly and efficient approach (Bamoharram et al., 2010).

Pharmacological Applications

Isoxazolo[5,4-d]pyrimidin-3-amine derivatives have shown significant potential in pharmacology. For example, certain derivatives have demonstrated interesting anxiolytic activity, comparable to Diazepam (Wagner et al., 2004). Moreover, these compounds have been investigated for their antitumor activities, revealing their potential in cancer therapy (Hamama et al., 2016). In addition, isoxazolopyrimidines have been identified as novel small-molecule correctors of the cystic fibrosis mutant protein ΔF508-CFTR, highlighting their relevance in the treatment of genetic disorders (Yu et al., 2010).

Antimicrobial and Antithrombotic Activities

The antimicrobial properties of isoxazolo[5,4-d]pyrimidin-3-amine derivatives have been explored, with some compounds showing activity against bacteria like Pseudomonas aeruginosa and Escherichia coli (Poręba et al., 2015). Furthermore, certain isoxazolo[5,4-d]pyrimidin-4(5H)-one derivatives have been synthesized as novel antithrombotic agents, exhibiting strong factor Xa inhibitory activity and promising results in anticoagulant effects (Yang et al., 2015).

Mechanism of Action

Isoxazolo[5,4-d]pyrimidin-3-amine acts as a TLR7 agonist. TLR7 plays an important role in the innate immune response by recognizing short GU-rich and AU-rich single-stranded RNA sequences (ssRNA) from RNA viruses. Upon binding of an endogenous ligand or a small synthetic nucleoside analog, TLR7 dimerizes and subsequent conformational changes trigger the myeloid differentiation primary response protein 88 (MyD88) signaling cascade.